Cas no 1029874-77-8 ((2-bromophenyl)-(2-methylphenyl)methanol)

• Product Name: (2-bromophenyl)-(2-methylphenyl)methanol
• CAS No: 1029874-77-8
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD12964429
• CID: 5214977
• Update Time: 2026-03-06

(2-bromophenyl)-(2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)-(2-methylphenyl)methanol
• (2-bromophenyl)(o-tolyl)methanol

• MDL： MFCD12964429
• Inchi： 1S/C14H13BrO/c1-10-6-2-3-7-11(10)14(16)12-8-4-5-9-13(12)15/h2-9,14,16H,1H3
• InChI Key： DDULRUPNYFZANK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(C1=CC=CC=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2-bromophenyl)-(2-methylphenyl)methanol

(2-Bromophenyl)-(2-Methylphenyl)Methanol: A Comprehensive Overview

(2-Bromophenyl)-(2-Methylphenyl)Methanol, also known by its CAS number 1029874-77-8, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its brominated and methyl-substituted phenyl groups, has garnered attention due to its versatile properties and emerging uses in modern chemistry.

The structure of (2-Bromophenyl)-(2-Methylphenyl)Methanol consists of a methanol group attached to two aromatic rings, one substituted with a bromine atom at the 2-position and the other with a methyl group at the same position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of CAS No. 1029874-77-8 lies in its use as a precursor for synthesizing complex aromatic systems. Researchers have demonstrated that this compound can undergo various coupling reactions, such as Suzuki-Miyaura and Heck reactions, to form biaryl structures with enhanced pharmacological properties. These findings underscore its importance in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its synthetic utility, (2-Bromophenyl)-(2-Methylphenyl)Methanol has shown interesting biological activities. Recent in vitro studies have revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These results suggest potential applications in the development of anti-inflammatory and antioxidant therapies.

The synthesis of CAS No. 1029874-77-8 involves a multi-step process that typically begins with bromination of an aromatic ring followed by nucleophilic substitution or coupling reactions. Advances in catalytic methods have enabled more efficient and environmentally friendly production routes, reducing the overall cost and ecological impact of manufacturing this compound.

From an environmental perspective, understanding the fate and behavior of (2-Bromophenyl)-(2-Methylphenyl)Methanol in natural systems is crucial for assessing its safety and sustainability. Preliminary studies indicate that this compound undergoes slow degradation under aerobic conditions, suggesting that it may persist in certain ecosystems if not properly managed.

In conclusion, (2-Bromophenyl)-(2-Methylphenyl)Methanol (CAS No. 1029874-77-8) represents a valuable molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in the development of innovative chemical products and therapeutic agents.